Cas no 932710-55-9 (2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime)
2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime
- (1E)-N-[(Pentafluorobenzyl)oxy]-2-propen-1-imine
- ACROLEIN O-PENTAFLUOROPHENYLMETHYL-OXIME
- Acrolein O-2,3,4,5,6-PFBHA-oxime
- AKOS037653296
- Acrolein O-pentafluorophenylmethyl-oxime, analytical standard
- 932710-55-9
- GS-8038
- 2-Propenal, PFBO # 1
- [(2,3,4,5,6-pentafluorophenyl)methoxy](prop-2-en-1-ylidene)amine
- AKOS025295932
- Propenal O-pentafluorophenylmethyl-oxime
- ICDUEGOPUWNJNF-UHFFFAOYSA-N
- (E)-N-[(2,3,4,5,6-pentafluorophenyl)methoxy]prop-2-en-1-imine
- ACROLEIN O-2,3,4,5,6-PENTAFLUOROBENZYLOXIME
- ICDUEGOPUWNJNF-HQYXKAPLSA-N
- Acrylaldehyde O-((perfluorophenyl)methyl) oxime
-
- Inchi: 1S/C10H6F5NO/c1-2-3-16-17-4-5-6(11)8(13)10(15)9(14)7(5)12/h2-3H,1,4H2/b16-3+
- InChI Key: ICDUEGOPUWNJNF-HQYXKAPLSA-N
- SMILES: FC1C(=C(C(=C(C=1CO/N=C/C=C)F)F)F)F
Computed Properties
- Exact Mass: 251.03695463g/mol
- Monoisotopic Mass: 251.03695463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 229.6°C at 760 mmHg
- Flash Point: 92.6°C
- Refractive Index: 1.436
- PSA: 21.59000
- LogP: 3.07050
2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673195-10mg |
(E)-acrylaldehyde O-((perfluorophenyl)methyl) oxime |
932710-55-9 | 98% | 10mg |
¥1234.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673195-50mg |
(E)-acrylaldehyde O-((perfluorophenyl)methyl) oxime |
932710-55-9 | 98% | 50mg |
¥2975.00 | 2024-04-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-233816-10mg |
Acrolein O-pentafluorophenylmethyl-oxime, |
932710-55-9 | 10mg |
¥970.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-233816-10 mg |
Acrolein O-pentafluorophenylmethyl-oxime, |
932710-55-9 | 10mg |
¥970.00 | 2023-07-11 |
2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime
Professional Introduction to Compound with CAS No. 932710-55-9 and Product Name: 2-Propenal, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime
The compound with the CAS number 932710-55-9 and the product name 2-Propenal, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. The presence of a pentafluorophenyl moiety in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
In the realm of pharmaceutical research, the development of oxime derivatives has been a cornerstone for creating compounds with enhanced binding affinity and selectivity. The 2-propenal backbone, also known as acrolein, serves as an excellent starting point for constructing more complex molecules due to its reactive aldehyde group. When combined with the O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime moiety, the resulting compound exhibits intriguing pharmacological profiles that have been explored in various preclinical studies.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with remarkable accuracy. The pentafluorophenyl group enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for drug design. Studies have demonstrated that derivatives of this compound exhibit promising activity against a range of therapeutic targets, including enzymes and receptors implicated in inflammatory and neurological disorders.
The synthesis of 2-Propenal, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring significantly alters the electronic distribution of the molecule, influencing its reactivity and interactions with biological systems. This has led to interest in exploring its potential as an intermediate in the synthesis of more complex pharmaceutical agents.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop analogs with tailored properties for specific therapeutic purposes. For instance, modifications to the oxime functional group have been shown to modulate binding affinity and selectivity for target proteins. This flexibility underscores the importance of this compound as a building block for drug discovery efforts.
The use of computational modeling has further accelerated the development of derivatives based on this compound. Advanced algorithms can predict how structural changes will affect biological activity, allowing researchers to design molecules with optimized properties before conducting expensive wet-lab experiments. This approach has been particularly effective in identifying compounds with potential therapeutic value.
In conclusion, the compound with CAS number 932710-55-9, specifically named as 2-Propenal, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in developing innovative treatments for various diseases.
932710-55-9 (2-Propenal,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime) Related Products
- 114611-59-5(Acetaldehyde,O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)